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Compound of Interest

Compound Name: PD-85639

Cat. No.: B1679138 Get Quote

PD-85639 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the stability and storage of PD-85639, along

with troubleshooting for common experimental issues.

Frequently Asked Questions (FAQs)
Q1: What is PD-85639 and what is its mechanism of action?

PD-85639 is a voltage-gated sodium (Na+) channel blocker. Its CAS Number is 149838-21-1. It

functions by inhibiting the influx of sodium ions through voltage-gated sodium channels, which

are critical for the initiation and propagation of action potentials in excitable cells. This

mechanism of action makes it a subject of interest in research related to neurology and

pharmacology.

Q2: What are the general physical and chemical properties of PD-85639?

PD-85639 is a white to beige powder. The table below summarizes its key physicochemical

properties.
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Property Value

Chemical Formula C₂₄H₃₂N₂O

Molecular Weight 364.52 g/mol

Appearance White to beige powder

Solubility Soluble in DMSO (2 mg/mL, with warming)

Q3: How should I store PD-85639?

For optimal stability, PD-85639 should be stored under the conditions outlined in the table

below.

Form
Recommended Storage
Temperature

Additional
Recommendations

Solid (Powder) Room Temperature

Keep in a tightly sealed

container, protected from light

and moisture.

DMSO Solution -20°C or -80°C

Aliquot into single-use volumes

to avoid repeated freeze-thaw

cycles.

While the supplier recommends room temperature storage for the solid form, long-term storage

at -20°C is a common practice for preserving the integrity of research compounds.

Troubleshooting Guide
Problem 1: I am having trouble dissolving PD-85639.

Solution: PD-85639 is soluble in dimethyl sulfoxide (DMSO) at a concentration of 2 mg/mL.

Gentle warming can aid in dissolution. Ensure you are using a sufficient volume of DMSO

and vortexing thoroughly. For a 10 mM stock solution, dissolve 3.65 mg of PD-85639 in 1 mL

of DMSO.

Problem 2: My experimental results are inconsistent.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b1679138?utm_src=pdf-body
https://www.benchchem.com/product/b1679138?utm_src=pdf-body
https://www.benchchem.com/product/b1679138?utm_src=pdf-body
https://www.benchchem.com/product/b1679138?utm_src=pdf-body
https://www.benchchem.com/product/b1679138?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679138?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Potential Cause 1: Compound Degradation. Improper storage of PD-85639 solutions can

lead to degradation. Avoid repeated freeze-thaw cycles by preparing single-use aliquots. It is

recommended to use freshly prepared solutions for critical experiments.

Potential Cause 2: Inaccurate Pipetting. Due to the high potency of many sodium channel

blockers, small variations in concentration can lead to significant differences in experimental

outcomes. Ensure your pipettes are properly calibrated.

Problem 3: I am observing off-target effects in my cell-based assays.

Potential Cause: High Concentration. Using concentrations of PD-85639 that are too high

can lead to non-specific effects. It is crucial to perform a dose-response curve to determine

the optimal concentration for your specific cell type and experimental conditions.

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution of PD-85639

Materials:

PD-85639 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Procedure:

1. Equilibrate the vial of PD-85639 powder to room temperature before opening.

2. Weigh out 3.65 mg of PD-85639 powder and transfer it to a sterile microcentrifuge tube.

3. Add 1 mL of anhydrous DMSO to the tube.

4. Vortex the solution until the powder is completely dissolved. Gentle warming (e.g., in a

37°C water bath for a few minutes) can be applied if necessary.
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5. Aliquot the 10 mM stock solution into single-use volumes (e.g., 20 µL) in sterile

microcentrifuge tubes.

6. Store the aliquots at -20°C or -80°C.
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Caption: Mechanism of action of PD-85639 as a voltage-gated sodium channel blocker.
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Caption: A typical experimental workflow for evaluating the effects of PD-85639 in a cell-based

assay.
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Caption: A logical flow for troubleshooting common issues when working with PD-85639.

To cite this document: BenchChem. [PD-85639 stability and storage best practices].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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